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Compound of Interest

Compound Name: C.l. Pigment Red 104

Cat. No.: B3228590

Introduction: Pigment Red 104, commonly known as Molybdate Orange, has long been a
benchmark in the coatings industry for its brilliant color, high opacity, and exceptional durability.
[1][2] However, due to the presence of lead and hexavalent chromium, its use is increasingly
restricted due to significant health and environmental concerns.[2][3] This has driven the
development of lead-free alternative pigments. This guide provides an objective comparison of
the durability of coatings formulated with Pigment Red 104 against those using modern lead-
free alternatives, supported by performance data and standardized experimental protocols. The
primary challenge remains in finding a single pigment that can replace the unique combination
of performance and cost-effectiveness of lead chromates, often necessitating formulations with
multiple pigments.[2][3]

Quantitative Durability Data

The durability of a pigment in a coating system is primarily assessed by its lightfastness and
weather resistance. Lightfastness refers to a pigment's ability to resist color change upon
exposure to light, while weather resistance encompasses its resilience to the combined effects
of sunlight, moisture, and temperature.

The following table summarizes the durability performance of Pigment Red 104 and several
high-performance lead-free alternatives.
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. Weather
. Lightfastness .
Pigment Class C.l. Name Fastness Key Properties
(Masstone)*
(Masstone)?

High opacity,

brilliant color,
Lead Molybdate Pigment Red 104  Excellent Excellent excellent

durability, low
cost.[1][2]

Bright greenish-

yellow, excellent

Bismuth Pigment Yellow )
8 (Excellent) 5 (Excellent) weather/chemica

Vanadate 184 ) )
| resistance, high
opacity.[4][5][6]
Brilliant orange,

) high chroma,
Pigment Orange ]
DPP 8 (Excellent) 5 (Excellent) exceptional

73

lightfastness.[7]
[8]

Isoindolinone

Pigment Yellow
110

7-8 (Excellent)

4-5 (Very Good -

Excellent)

Reddish-yellow,
good
transparency,
excellent
lightfastness.[9]
[10]

Isoindoline

Pigment Yellow
139

6-7 (Very Good)

4 (Very Good)

Warm, reddish-
yellow, good
durability, often
used to replace
chrome yellow.[9]
[11]

! Lightfastness Scale: 8 = Highest (Excellent), 1 = Lowest. Based on the Blue Wool Scale. 2

Weather Fastness Scale: 5 = Highest (Excellent), 1 = Lowest. Based on a graded scale of color
change after exposure. Note: Data is compiled from multiple technical sources and may not be
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directly comparable due to variations in testing conditions. Pigment Red 104 is consistently
rated as "Excellent,” serving as the industry benchmark.

Experimental Protocols: Accelerated Weathering

To assess and compare the durability of coating formulations, accelerated weathering tests are
employed. These tests simulate long-term outdoor exposure in a controlled laboratory setting.
The most common protocols are ASTM D4587 and I1ISO 16474-3.[12][13]

Objective: To evaluate the resistance of coatings to degradation caused by environmental
factors like sunlight (UV radiation), heat, and moisture.[14][15]

Apparatus:

e Fluorescent UV and Condensation Chamber: An apparatus equipped with fluorescent lamps
(typically UVA-340 to simulate sunlight below 340 nm), a heated water pan for condensation,
and controls for temperature and cycle timing.[16]

Methodology (Based on ASTM D4587):

e Specimen Preparation: Coatings are applied to standardized panels (e.g., steel or aluminum)
at a uniform film thickness and cured according to manufacturer specifications.

e Initial Measurement: Before exposure, the color (using a spectrophotometer per CIELAB
Lab* scale) and gloss (using a gloss meter) of each panel are measured and recorded.

o Exposure Cycle: The prepared panels are placed in the weathering chamber and subjected
to alternating cycles of UV radiation and moisture. A typical cycle is:

o UV Exposure: 8 hours of UV irradiation at a controlled black panel temperature of 60°C.
[17]

o Condensation: 4 hours of condensation (darkness) at a black panel temperature of 50°C.
[17]

o Test Duration: The total exposure time can range from 250 to over 1000 hours, depending on
the coating's intended application and required performance level.[17]
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» Evaluation: Panels are periodically removed and inspected. The color and gloss are re-
measured. Degradation is quantified by:

o Color Change (AE*): The calculated total color difference.
o Gloss Retention: The percentage of the initial gloss that is retained.

o Visual Assessment: Checking for physical defects such as chalking, cracking, or blistering.
[15]

Visualization of Experimental Workflow

The logical flow of the accelerated weathering test protocol is crucial for ensuring repeatable
and comparable results. The diagram below illustrates this workflow.
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Caption: Accelerated Weathering Testing Workflow.
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Conclusion

The data indicates that while Pigment Red 104 offers outstanding durability, high-performance
lead-free alternatives have been developed that provide comparable performance in
demanding applications.[18]

e Bismuth Vanadate (PY184) stands out as a premier inorganic alternative, delivering excellent
weather and chemical resistance, making it a suitable replacement in many high-
performance coatings, including automotive applications.[5][6]

» High-performance organic pigments, such as those from the DPP and Isoindolinone classes,
offer brilliant chroma and excellent lightfastness, rivaling traditional pigments.[7][10] They are
often combined with opaque inorganic pigments to achieve a balance of color, opacity, and
durability.[3]

For researchers and formulators, the selection of a lead-free alternative will depend on the
specific requirements of the application, including the desired color space, opacity, and the
severity of environmental exposure. While a direct 1:1 replacement for Pigment Red 104 is
challenging, a systematic approach using combinations of modern inorganic and organic
pigments can achieve coatings with high durability and safety, meeting both performance
standards and regulatory requirements.[3][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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